Cas no 1260631-97-7 (2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide)

• Product Name: 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide
• CAS No: 1260631-97-7
• MF: C₂₂H₁₉ClN₄O₃
• MW: 422.864263772964
• CID: 5321002
• Update Time: 2025-10-31

2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)-N-(4-methoxybenzyl)acetamide
• 2-[2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]-N-[(4-methoxyphenyl)methyl]acetamide
• 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide
• 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(4-methoxybenzyl)acetamide
• STL075330

• Inchi： 1S/C22H19ClN4O3/c1-29-18-9-7-15(8-10-18)13-24-20(28)14-27-11-3-6-19(27)22-25-21(26-30-22)16-4-2-5-17(23)12-16/h2-12H,13-14H2,1H3,(H,24,28)
• InChI Key： YSUINFAYTFECQT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NOC(C2=CC=CN2CC(NCC2C=CC(=CC=2)OC)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 561
• XLogP3: 3.8
• Topological Polar Surface Area: 82.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide

Introduction to 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1260631-97-7, identified as 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide, represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its fused heterocyclic rings and functional groups, has garnered significant attention due to its potential pharmacological properties and its role in ongoing research efforts.

At the core of this compound's appeal lies its unique chemical architecture. The presence of a 1,2,4-oxadiazole ring, a pyrrole moiety, and an amide functional group attached to a 4-methoxyphenylmethyl group creates a multifaceted scaffold that is highly conducive to interactions with biological targets. The 3-chlorophenyl substituent further enhances its complexity, offering diverse opportunities for molecular recognition and modulation.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 1,2,4-oxadiazole core, in particular, is well-documented for its presence in numerous bioactive molecules, exhibiting properties such as anti-inflammatory, antimicrobial, and anticancer effects. This structural motif has been extensively studied for its ability to engage with various biological pathways, making it a cornerstone in medicinal chemistry.

The pyrrole ring contributes another layer of functionality to this compound. Pyrroles are known for their role in numerous natural products and pharmaceuticals, often serving as key pharmacophores in drugs targeting neurological disorders, cardiovascular diseases, and infections. The integration of the pyrrole moiety into the 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide framework suggests potential applications in modulating enzyme activity or receptor binding.

The amide linkage in this compound not only provides stability but also introduces flexibility, allowing for conformational changes that can influence its bioactivity. The presence of the (4-methoxyphenyl)methyl group further extends the compound's pharmacological profile by introducing hydrophobic interactions and electronic effects that can modulate binding affinity.

In the context of modern chemical biology, the synthesis and characterization of such complex molecules are pivotal for understanding their interactions at the molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and computational modeling have been instrumental in elucidating the structure-activity relationships (SAR) of this compound. These studies have provided valuable insights into how modifications at specific positions within the molecule can alter its biological properties.

One particularly intriguing aspect of 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide is its potential as a scaffold for drug development. By leveraging its structural features, researchers have been able to design derivatives that exhibit enhanced potency or selectivity against specific biological targets. This approach aligns with the growing trend towards rational drug design, where computational tools are used to predict and optimize molecular interactions.

Recent studies have begun to explore the therapeutic potential of this compound in various disease models. For instance, preliminary investigations suggest that derivatives of this molecule may exhibit anti-proliferative effects on cancer cell lines by inhibiting key signaling pathways involved in tumor growth. Additionally, the amide group has been investigated for its potential role in modulating inflammatory responses, making it a promising candidate for treating chronic inflammatory conditions.

The CAS number 1260631-97-7 serves as a unique identifier for this compound, facilitating its tracking across scientific literature and patent databases. This standardized nomenclature ensures that researchers worldwide can accurately reference and discuss this molecule without ambiguity. As such, it plays a crucial role in collaborative efforts aimed at advancing chemical biology research.

The synthesis of complex molecules like 2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide requires meticulous planning and expertise in synthetic organic chemistry. Advanced techniques such as multi-step reactions under controlled conditions are often employed to achieve high yields and purity. These synthetic strategies not only highlight the ingenuity of modern chemistry but also underscore the importance of robust methodologies in producing bioactive compounds.

As our understanding of biological systems continues to evolve, so does our capacity to design molecules that interact with them more effectively. The compound described here exemplifies how integrating diverse structural elements can yield novel entities with tailored properties. By building upon established scaffolds like the 1,2,4-oxadiazole and pyrrole, chemists can explore new frontiers in drug discovery and therapeutic intervention.

In conclusion,2-{2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-y}l-N-[ ( 4 - methoxypheny l ) m e t h y l ] ac e t am ide ( C A S n o 126063 197 - 7 ) stands as a testament to the power of synthetic chemistry in creating molecules with significant biological relevance. Its unique structure and multifaceted functional groups make it a valuable tool for researchers investigating novel therapeutic strategies across various disciplines within chemical biology.